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Compound of Interest

Compound Name:
10-Undecenamide, N-(2-

hydroxyethyl)-

CAS No.: 20545-92-0

Cat. No.: B1581069 Get Quote

Executive Summary & Mechanistic Insight[1]
N-(2-hydroxyethyl)-10-undecenamide (CAS: 20545-92-0) is a bifunctional molecule combining

a polymerizable terminal alkene, a long hydrophobic alkyl chain (

), and a reactive hydroxyl group.[1]

In aqueous polymer systems (e.g., hydrogels), it functions primarily as a Physical Crosslinker.

The hydrophobic undecyl tails aggregate to form micellar domains within the hydrophilic matrix,

acting as non-covalent crosslinks. These "sacrificial bonds" dissipate energy, imparting high

toughness and self-healing properties to the material. Secondarily, the terminal hydroxyl group

serves as a handle for Chemical Crosslinking via condensation or urethane chemistry.
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Feature Specification Function in Polymer

Terminal Alkene -Vinyl group
Radical polymerization

(incorporation into backbone)

Hydrophobic Tail
Undecyl (

) chain

Physical Crosslinking via

hydrophobic association

Head Group
Ethanolamide (-NH-CH2-CH2-

OH)

H-bonding & Chemical

Crosslinking site (e.g., with

isocyanates)

Classification Surfmer (Surfactant Monomer)
Emulsification & structural

modification

Mechanism of Action
The following diagram illustrates the dual-mode functionality within a polymer network.
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Figure 1: Mechanistic pathway of N-(2-hydroxyethyl)-10-undecenamide acting as both a

physical and chemical crosslinker.

Protocol A: Synthesis of Hydrophobically Modified
Hydrogels (Physical Crosslinking)
This protocol creates a high-toughness hydrogel where N-(2-hydroxyethyl)-10-undecenamide

acts as an associative crosslinker. The hydrophobic domains act as reversible crosslinks that

can break and reform under stress.
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Materials Required[1][2][4][5][6][7][8][9][10]
Base Monomer: Acrylamide (AAm) or N,N-Dimethylacrylamide (DMAA).

Associative Crosslinker: N-(2-hydroxyethyl)-10-undecenamide.[2]

Solubilizer: Sodium Dodecyl Sulfate (SDS) (Critical for micellar copolymerization).

Initiator: Ammonium Persulfate (APS) or Irgacure 2959 (for UV).

Solvent: Deionized Water.

Step-by-Step Methodology
Micellar Solution Preparation:

Dissolve SDS in deionized water to create a concentration significantly above the Critical

Micelle Concentration (CMC) (e.g., 7% w/v SDS solution).

Rationale: The hydrophobic crosslinker is insoluble in water.[3] SDS micelles solubilize the

undecenamide monomer, allowing it to copolymerize with the hydrophilic acrylamide.

Monomer Integration:

Add N-(2-hydroxyethyl)-10-undecenamide (1–5 mol% relative to base monomer) to the

SDS solution.

Stir at 40°C for 30 minutes until the solution is clear.

Checkpoint: If the solution remains turbid, increase SDS concentration or temperature

slightly. The monomer must be fully solubilized within the micelles.

Base Monomer Addition:

Add Acrylamide (e.g., 2 M final concentration) to the micellar solution.

Degas the solution with Nitrogen (

) for 15 minutes to remove oxygen (radical scavenger).
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Polymerization:

Add Initiator (APS, 0.5 mol% relative to monomer) and Accelerator (TEMED, 0.2 mol%).

Cast the solution immediately into a glass mold.

Allow reaction to proceed for 24 hours at room temperature.

Surfactant Removal (Dialysis):

Immerse the gel in a large volume of water for 4–7 days, changing water daily.

Critical Step: Removal of SDS allows the hydrophobic undecyl chains to aggregate freely,

"locking in" the physical crosslinks.

Expected Outcome
A transparent to translucent hydrogel that exhibits shear-thinning behavior and self-healing

capabilities. The hydrophobic associations act as "sticky" points that hold the network together.

Protocol B: Post-Polymerization Chemical
Crosslinking
If a permanent, non-reversible network is required, the pendant hydroxyl groups provided by

the undecenamide moiety can be reacted with diisocyanates.

Materials Required[1][2][4][5][6][7][8][9][10]
Pre-polymer: Polymer synthesized in Protocol A (dried or in non-protic solvent).

Crosslinker: Hexamethylene Diisocyanate (HDI) or Poly(ethylene glycol) diisocyanate.

Catalyst: Dibutyltin dilaurate (DBTDL) (Optional).

Solvent: DMF or DMSO (Water must be excluded to prevent side reactions with isocyanate).

Methodology
Solvent Exchange/Drying:
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Lyophilize the hydrogel from Protocol A to remove all water.

Swell the dry polymer in anhydrous DMF.

Crosslinking Reaction:

Add HDI (0.5 – 1.0 equivalent relative to hydroxyl groups) to the swollen gel mixture.

Add catalyst (0.1 wt%).

Heat to 60°C for 4–6 hours.

Washing:

Wash the gel with Ethanol to remove unreacted isocyanate.

Re-swell in water.

Mechanism
The isocyanate (-NCO) reacts with the hydroxyl (-OH) on the undecenamide side chain to form

a stable urethane linkage, creating a covalent network on top of the physical network.

Characterization & Validation
To validate the crosslinking efficiency, the following assays are recommended.

Data Summary Table
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Assay Parameter Measured Indication of Crosslinking

Rheology

Storage Modulus (

) vs. Loss Modulus (

)

confirms gelation. A "plateau"

in

at low frequencies indicates

strong physical associations.

Swelling Ratio
Mass change (

)

Lower swelling ratio correlates

with higher crosslinking density

(hydrophobic domains exclude

water).

Tensile Test Hysteresis Loop

Large hysteresis area

indicates energy dissipation

via breakage of physical

crosslinks (hydrophobic

domains).

FTIR Peak shift ~3300-3400

Broadening indicates H-

bonding. Disappearance of -

NCO peak (2270

) confirms chemical

crosslinking in Protocol B.

Experimental Workflow Diagram
This workflow summarizes the synthesis and validation process.
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Figure 2: Decision tree for synthesizing physical vs. dual-crosslinked networks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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